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Compound of Interest

Compound Name: 5-Nitro-2-(phenylsulfonyl)pyridine

Cat. No.: B3056243 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents are paramount to ensuring a safe laboratory

environment and regulatory compliance. This document provides a detailed guide on the

operational and disposal procedures for 5-Nitro-2-(phenylsulfonyl)pyridine, based on

available safety data for structurally related compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Nitro-2-(phenylsulfonyl)pyridine (CAS

No. 69770-61-2) was not located. The following information is extrapolated from safety data for

similar compounds, such as 2-Chloro-5-nitropyridine, and general chemical safety principles. It

is imperative to consult the specific SDS for any chemical before handling and to adhere to all

local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before handling 5-Nitro-2-(phenylsulfonyl)pyridine, ensure that all necessary personal

protective equipment (PPE) is worn and that work is conducted in a well-ventilated area,

preferably a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
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Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For

larger quantities or where there is a risk of splashing, additional protective clothing may be

necessary.

Respiratory Protection: If working outside of a fume hood or if dusts/vapors are likely to be

generated, a NIOSH-approved respirator is recommended.

Quantitative Safety Data Summary
The following table summarizes the key hazard information for compounds structurally related

to 5-Nitro-2-(phenylsulfonyl)pyridine. This data should be considered as a guideline for

assessing the potential risks.

Hazard Classification GHS Pictogram
Precautionary Statement
Examples

Skin Corrosion/Irritation

(Category 2)
GHS07: Exclamation mark

P264: Wash hands and any

exposed skin thoroughly after

handling.[1] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[1]

Serious Eye Damage/Eye

Irritation (Category 2)
GHS07: Exclamation mark

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

GHS07: Exclamation mark

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1] P271: Use only outdoors

or in a well-ventilated area.[1]
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The disposal of 5-Nitro-2-(phenylsulfonyl)pyridine and its containers must be handled as

hazardous waste. Adherence to institutional, local, and national regulations is crucial.

Step-by-Step Disposal Procedure:

Waste Segregation:

Do not mix 5-Nitro-2-(phenylsulfonyl)pyridine waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Collect waste in a designated, properly labeled, and sealed container. The container must

be compatible with the chemical.

Container Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Nitro-2-(phenylsulfonyl)pyridine".

Include the approximate quantity of waste and the date of accumulation.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area.

The storage area should be secure, well-ventilated, and away from incompatible materials

such as strong oxidizing agents.[1]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of this chemical down the drain or in regular trash.[1]

Decontamination of Empty Containers:

Empty containers that held 5-Nitro-2-(phenylsulfonyl)pyridine must also be treated as

hazardous waste unless properly decontaminated.
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Triple-rinse the container with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.

Experimental Workflow for Safe Handling and
Disposal
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Caption: Workflow for the safe handling and disposal of 5-Nitro-2-(phenylsulfonyl)pyridine.
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This comprehensive approach to the handling and disposal of 5-Nitro-2-
(phenylsulfonyl)pyridine is designed to minimize risks and ensure the safety of all laboratory

personnel. By following these procedures, researchers can contribute to a culture of safety and

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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